Cas no 596823-70-0 (2-chloro-1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile)

• Product Name: 2-chloro-1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile
• CAS No: 596823-70-0
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 1114660
• PubChem ID: 44303100
• Update Time: 2025-04-20

2-chloro-1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1H-Pyrrolo[3,2-b]pyridine-3-carbonitrile
• CLQUXKSGTJBXKW-UHFFFAOYSA-N
• 2-chloro-1H-pyrrolo [3,2-b]pyridine-3 -carbonitrile
• DB-355525
• 2-Chloro-1H-pyrrolo [3,2-b]pyridine-3-carbonitrile
• 596823-70-0
• CHEMBL292474
• 2-Chloro-1H-pyrrolo[3.2-b]pyridine-3-carbonitrile
• SCHEMBL6686574
• DTXSID00658242

• Inchi： 1S/C8H4ClN3/c9-8-5(4-10)7-6(12-8)2-1-3-11-7/h1-3,12H
• InChI Key： CLQUXKSGTJBXKW-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C2=C(C=CC=N2)N1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5Ų